Cas no 80178-15-0 ( )

• Product Name: &nbsp
• CAS No: 80178-15-0
• MF: C₁₇H₂₃ClO₆
• MW: 358.813925027847
• CID: 985223
• PubChem ID: 325732
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• NSC-294915
• NSC294915
• DTXSID00315500
• Trichothec-9-ene-3,15-triol, 12,13-epoxy-, 3-(chloroacetate), (3.alpha.,4.beta.)-
• 80178-15-0
• ANGUIDINE DERIV 3-CHLOROACETYLSCIRPENE-4,15-DIOL
•  

• Inchi： 1S/C17H23ClO6/c1-9-3-4-16(7-19)10(5-9)23-14-12(24-11(20)6-18)13(21)15(16,2)17(14)8-22-17/h5,10,12-14,19,21H,3-4,6-8H2,1-2H3/t10-,12-,13-,14-,15-,16?,17-/m1/s1
• InChI Key： YIRDHPXSVXAEAC-NCPLGYIASA-N
• SMILES： ClCC(=O)O[C@@H]1[C@H]([C@]2(C)C3(CO)CCC(C)=C[C@H]3O[C@H]1[C@@]12CO1)O

Computed Properties

• Exact Mass: 358.1183161g/mol
• Monoisotopic Mass: 358.1183161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes